Cas no 30006-30-5 (Methyl 2-butyramidobenzoate)

Methyl 2-butyramidobenzoate Properties

Names and Identifiers

• Methyl 2-butyramidobenzoate
• Benzoic acid,2-[(1-oxobutyl)amino]-, methyl ester
• methyl 2-(butanoylamino)benzoate
• AC1Q2UHE
• AN-922
• Methyl 2-((1-oxobutyl)amino)benzoate
• methyl 2-(butyrylamino)benzoate
• methyl 2-[(1-oxobutyl)amino]benzoate
• methyl 2-butanamidobenzoate
• methyl 2-butyrylaminobenzoate
• N-butyryl-anthranilic acid methyl ester
• N-Butyryl-anthranilsaeure-methylester
• MS-6813
• NS00028823
• AKOS002944775
• AN-922/15358103
• Methyl2-butyramidobenzoate
• CS-0365098
• DTXSID90184085
• EINECS 250-000-1
• MFCD00091294
• 30006-30-5
• +Expand

• MDL： MFCD00091294
• InChIKey： MNUMHOYHSWYZPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO3/c1-3-6-11(14)13-10-8-5-4-7-9(10)12(15)16-2/h4-5,7-8H,3,6H2,1-2H3,(H,13,14)
• SMILES： CCCC(NC1=CC=CC=C1C(OC)=O)=O

Computed Properties

• Exact Mass: 221.10525
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 221.10519334g/mol
• Heavy Atom Count: 16
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4